Cas no 2227765-71-9 ((1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol)

(1S)-1-(5-Bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol is a chiral fluorinated alcohol derivative featuring a brominated methoxyphenyl group. Its stereospecific (S)-configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The presence of the trifluoroethyl group enhances metabolic stability and lipophilicity, while the bromine substituent offers a reactive site for further functionalization via cross-coupling reactions. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its structural versatility and potential as a building block for inhibitors or receptor modulators. Its well-defined stereochemistry and functional group compatibility make it a reliable choice for precision synthetic applications.

(1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol structure

2227765-71-9 structure

Product Name:(1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol

CAS No:2227765-71-9

MF:C₉H₈BrF₃O₂

MW:285.057832717896

CID:5951751

PubChem ID:165692450

Update Time:2025-06-14

(1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol
- EN300-1946022
- 2227765-71-9
- Inchi： 1S/C9H8BrF3O2/c1-15-7-3-2-5(10)4-6(7)8(14)9(11,12)13/h2-4,8,14H,1H3/t8-/m0/s1
- InChI Key： OENIVZWOODZCSP-QMMMGPOBSA-N
- SMILES： BrC1C=CC(=C(C=1)[C@@H](C(F)(F)F)O)OC

Computed Properties

Exact Mass: 283.96598g/mol
Monoisotopic Mass: 283.96598g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 29.5Å²

(1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1946022-1g	(1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol	2227765-71-9	1g	$1272.0	2023-09-17
Enamine	EN300-1946022-5g	(1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol	2227765-71-9	5g	$3687.0	2023-09-17
Enamine	EN300-1946022-10g	(1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol	2227765-71-9	10g	$5467.0	2023-09-17
Enamine	EN300-1946022-0.05g	(1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol	2227765-71-9	0.05g	$1068.0	2023-09-17
Enamine	EN300-1946022-0.1g	(1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol	2227765-71-9	0.1g	$1119.0	2023-09-17
Enamine	EN300-1946022-0.25g	(1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol	2227765-71-9	0.25g	$1170.0	2023-09-17
Enamine	EN300-1946022-0.5g	(1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol	2227765-71-9	0.5g	$1221.0	2023-09-17
Enamine	EN300-1946022-1.0g	(1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol	2227765-71-9	1g	$1343.0	2023-06-01
Enamine	EN300-1946022-2.5g	(1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol	2227765-71-9	2.5g	$2492.0	2023-09-17
Enamine	EN300-1946022-5.0g	(1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol	2227765-71-9	5g	$3894.0	2023-06-01

(1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol Related Literature

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Additional information on (1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227765-71-9)

The compound (1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227765-71-9) is a chiral fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroethyl group and brominated methoxyphenyl moiety, make it a valuable intermediate for synthesizing bioactive molecules. Recent trends in drug discovery highlight the growing demand for fluorinated compounds due to their enhanced metabolic stability and bioavailability, positioning this molecule as a key candidate for further exploration.

In the context of green chemistry and sustainable synthesis, researchers are increasingly focusing on efficient methods to produce chiral building blocks like (1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol. The incorporation of fluorine atoms into organic molecules is a hot topic, as evidenced by the surge in publications and patents related to fluorine-containing pharmaceuticals. This compound's stereospecificity (indicated by the (1S) configuration) further enhances its utility in asymmetric synthesis, a field gaining traction in academic and industrial labs alike.

From a technical perspective, the CAS No. 2227765-71-9 represents a high-purity specialty chemical with strict quality control requirements. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this material. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (methoxy) groups creates interesting electronic properties that influence its reactivity—a subject of ongoing computational chemistry studies using DFT calculations.

The pharmaceutical industry's shift toward targeted therapies has increased demand for structurally complex intermediates like (1S)-1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol. Its potential applications span kinase inhibitors, GPCR modulators, and other small-molecule drugs where the bromine atom serves as a handle for further functionalization through cross-coupling reactions. This aligns with current drug development strategies emphasizing structure-activity relationship (SAR) optimization.

Regarding safety and handling, while not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this compound. The scientific community shows particular interest in its crystallization behavior and polymorphism—critical factors in pharmaceutical formulation. Recent advances in process chemistry have enabled more efficient production routes, reducing environmental impact through improved atom economy.

In summary, CAS No. 2227765-71-9 represents a sophisticated chemical entity at the intersection of multiple cutting-edge research areas. Its value lies not only in current applications but also in untapped potential for designing next-generation therapeutic agents and functional materials. As synthetic methodologies advance and the importance of fluorine chemistry grows, this compound will likely see expanded utilization across chemical sciences.